Cas no 2031122-00-4 (Ethyl 2-fluoro-3-oxo-3-(pyridin-2-yl)propanoate)

• Product Name: Ethyl 2-fluoro-3-oxo-3-(pyridin-2-yl)propanoate
• CAS No: 2031122-00-4
• MF: C₁₀H₁₀FNO₃
• MW: 211.189706325531
• CID: 5736157
• PubChem ID: 165723250
• Update Time: 2023-11-10

Ethyl 2-fluoro-3-oxo-3-(pyridin-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• 2031122-00-4
• ethyl 2-fluoro-3-oxo-3-(pyridin-2-yl)propanoate
• EN300-1457743
• Ethyl 2-fluoro-3-oxo-3-(pyridin-2-yl)propanoate

• Inchi： 1S/C10H10FNO3/c1-2-15-10(14)8(11)9(13)7-5-3-4-6-12-7/h3-6,8H,2H2,1H3
• InChI Key： RLLATSHIPCVXMH-UHFFFAOYSA-N
• SMILES： FC(C(=O)OCC)C(C1C=CC=CN=1)=O

Computed Properties

• Exact Mass: 211.06447134g/mol
• Monoisotopic Mass: 211.06447134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 56.3Ų